molecular formula C8H13N3O B8505931 2-(6-Hydrazinylpyridin-3-yl)propan-2-ol

2-(6-Hydrazinylpyridin-3-yl)propan-2-ol

Cat. No.: B8505931
M. Wt: 167.21 g/mol
InChI Key: ICTPALIVGWMDKU-UHFFFAOYSA-N
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Description

2-(6-Hydrazinylpyridin-3-yl)propan-2-ol is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H13N3O

Molecular Weight

167.21 g/mol

IUPAC Name

2-(6-hydrazinylpyridin-3-yl)propan-2-ol

InChI

InChI=1S/C8H13N3O/c1-8(2,12)6-3-4-7(11-9)10-5-6/h3-5,12H,9H2,1-2H3,(H,10,11)

InChI Key

ICTPALIVGWMDKU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CN=C(C=C1)NN)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(6-chloropyridin-3-yl)propan-2-ol (975 mg, 5.68 mmol), and hydrazine hydrate (5512 μl, 114 mmol) was heated in a microwave on high absorbance for 10 hr at 110° C. The mixture was cooled to room temperature and the hydrazine was removed via rotary evaporation. The resulting yellow residue was used without further work-up.
Quantity
975 mg
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reactant
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Quantity
5512 μL
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reactant
Reaction Step One

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